Cas no 41314-13-0 (Benzene,1,2,5-trimethyl-3-(1-methylethyl)-)

• Product name: Benzene,1,2,5-trimethyl-3-(1-methylethyl)-
• CAS No: 41314-13-0
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 327575
• PubChem ID: 14325903

Benzene,1,2,5-trimethyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,5-trimethyl-3-(1-methylethyl)-
• 1,2,5-trimethyl-3-propan-2-ylbenzene
• Benzene, 1,2,5-trimethyl-3-(1-methylethyl)- (9CI)
• TZKXCJCWPNIXDP-UHFFFAOYSA-N
• 41314-13-0
• DTXSID90558984
• 1,2,5-Trimethyl-3-isopropylbenzene
• 1,2,5-Trimethyl-3-(propan-2-yl)benzene

• Inchi： InChI=1S/C12H18/c1-8(2)12-7-9(3)6-10(4)11(12)5/h6-8H,1-5H3
• InChI Key： TZKXCJCWPNIXDP-UHFFFAOYSA-N
• SMILES： CC1C=C(C)C=C(C(C)C)C=1C

Computed Properties

• Exact Mass: 162.140850574g/mol
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes